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Compound of Interest

Compound Name: Butyl dihydrogen phosphate

Cat. No.: B143570

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of butyl
dihydrogen phosphate (also known as monobutyl phosphate or n-butyl acid phosphate). The
information is compiled and presented to meet the needs of researchers, scientists, and
professionals in drug development, with a focus on quantitative data, experimental
methodologies, and process visualization.

Core Physical Properties

Butyl dihydrogen phosphate is an organophosphorus compound with a range of applications
stemming from its chemical nature. It is typically a colorless to light brown, oily liquid.[1][2] The
following table summarizes its key physical properties.
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Property Value Source(s)

Molecular Formula C4H1104P [31141[5]

Molecular Weight 154.10 g/mol [3][6]
Colorless to Light Brown

Appearance o [11[2]
Oil/Liquid

Density 1.283 + 0.06 g/cm? (Predicted) [11121[3]

. . 272.5 + 23.0 °C (Predicted) at

Boiling Point [2][3]
760 mmHg
Not definitively established for

Melting Point the pure substance. Often
found in mixtures.

Flash Point 118.6 °C [31[7]

Vapor Pressure

0.00169 mmHg at 25°C

[3]

pKa

1.97 + 0.10 (Predicted)

[2](3]

Water Solubility

There are conflicting reports.
Some sources indicate it has
excellent solubility in water,
while others state it is insoluble
or moderately soluble. Further
experimental verification is

recommended.

[8]

Solubility in Organic Solvents

Soluble in ethanol and diethyl
ether. Slightly soluble in
DMSO, ethyl acetate, and
methanol.

[1](2]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of butyl

dihydrogen phosphate are not readily available in published literature. However, standardized

methods, such as those provided by the Organisation for Economic Co-operation and
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Development (OECD) and the American Society for Testing and Materials (ASTM), are
applicable.

Determination of Melting Point (Adapted from OECD
Guideline 102)

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid. For a substance like butyl dihydrogen phosphate, which may be an oil at room
temperature, this would be more accurately described as a freezing point determination.

Method: The capillary method is commonly employed.

Sample Preparation: A small amount of the substance is introduced into a capillary tube.

o Apparatus: The capillary tube is placed in a temperature-controlled apparatus, such as a
liquid bath or a metal block, equipped with a calibrated thermometer or a temperature
sensor.

e Heating: The apparatus is heated at a slow, controlled rate.

o Observation: The temperatures at which the first droplet of liquid appears and at which the
substance becomes completely liquid are recorded. The melting point is reported as this
range.

Determination of Boiling Point (Adapted from OECD
Guideline 103 and ASTM D1120)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Method: The dynamic method is a suitable approach.

e Apparatus: A boiling flask containing the test substance, a thermometer to measure the liquid
temperature, a reflux condenser to prevent loss of substance, and a pressure measurement
device are assembled.
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Procedure: The pressure in the apparatus is gradually reduced while the substance is stirred
and heated. The temperature at which boiling is observed at a given pressure is recorded.
This is repeated for several pressure points.

Data Analysis: A vapor pressure-temperature curve is plotted, and the boiling point at
standard atmospheric pressure (101.325 kPa) is determined by interpolation.

Determination of Density (Adapted from OECD Guideline
109 and ASTM D4052)

Density is the mass of a substance per unit volume.

Method: The oscillating U-tube densitometer is a precise method for liquids.

Apparatus: A digital density meter with an oscillating U-tube.

Calibration: The instrument is calibrated using two substances of known density, typically dry
air and pure water.

Measurement: A small sample of butyl dihydrogen phosphate is introduced into the U-
tube. The instrument measures the change in the oscillation frequency of the tube caused by
the mass of the sample.

Calculation: The density is calculated automatically by the instrument based on the
calibration data. The measurement should be performed at a constant, recorded
temperature.

Determination of Water Solubility (Adapted from OECD
Guideline 105)

Water solubility is the maximum concentration of a substance that can be dissolved in water at

a given temperature. Given the conflicting reports on the water solubility of butyl dihydrogen

phosphate, a careful experimental determination is crucial.

Method: The flask method is suitable for substances with solubilities above 10 mg/L.
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o Sample Preparation: An excess amount of butyl dihydrogen phosphate is added to a
known volume of distilled water in a flask.

o Equilibration: The flask is agitated at a constant temperature for a sufficient period (e.g., 24-
48 hours) to reach saturation.

o Separation: The mixture is centrifuged or filtered to separate the undissolved substance from
the aqueous solution.

e Analysis: The concentration of butyl dihydrogen phosphate in the clear aqueous phase is
determined using a suitable analytical technique, such as high-performance liquid
chromatography (HPLC) or gas chromatography (GC).

Process Visualization

The following diagram illustrates a generalized industrial synthesis process for n-butyl
phosphate mono- and di-esters, which includes butyl dihydrogen phosphate as a primary
component. The process involves the reaction of n-butanol with a phosphorylating agent,
typically phosphorus pentoxide.
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Caption: Industrial synthesis of n-butyl phosphate esters.
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This guide provides a foundational understanding of the physical properties of butyl
dihydrogen phosphate. For critical applications, it is recommended that these properties be
confirmed through laboratory testing using the standardized methods outlined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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